Cas no 2418669-69-7 (2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid)

• Product Name: 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid
• CAS No: 2418669-69-7
• MF: C₁₈H₂₇N₃O₄
• MW: 349.424684762955
• CID: 6093945
• PubChem ID: 165770961
• Update Time: 2025-07-21

2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2418669-69-7
• EN300-7544169
• 2-(3-{[(tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid
• 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid

• Inchi： 1S/C18H27N3O4/c1-18(2,3)25-17(24)20(4)14-9-13(11-16(22)23)10-15(12-14)21-7-5-19-6-8-21/h9-10,12,19H,5-8,11H2,1-4H3,(H,22,23)
• InChI Key： HFZNMVMJUVQBRH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CC(CC(=O)O)=CC(=C1)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 349.20015635g/mol
• Monoisotopic Mass: 349.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.1Ų

Additional information on 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid

Comprehensive Overview of 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid (CAS No. 2418669-69-7)

2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid (CAS No. 2418669-69-7) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, including a piperazine ring and a tert-butoxycarbonyl (Boc) protecting group, is widely utilized in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for synthesizing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and cancer therapeutics.

The molecular structure of 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid combines a phenylacetic acid backbone with a piperazine moiety, which is known for its versatility in medicinal chemistry. The presence of the Boc group enhances the compound's stability, making it suitable for multi-step synthetic processes. Recent studies highlight its role in the development of small-molecule inhibitors targeting protein-protein interactions, a hot topic in precision medicine. This aligns with the growing demand for targeted therapies that minimize off-target effects, a key concern in modern pharmacology.

In the context of drug design, 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid serves as a critical intermediate for modifying pharmacokinetic properties. Its piperazine component improves solubility and bioavailability, addressing common challenges in oral drug formulation. Moreover, the Boc-protected amine allows for selective deprotection, enabling controlled functionalization—a technique highly valued in combinatorial chemistry. These attributes make it a preferred choice for researchers exploring structure-activity relationships (SAR) in lead optimization.

The compound's relevance extends to neuropharmacology, where piperazine-containing molecules are investigated for their potential to modulate neurotransmitter systems. With rising global interest in neurodegenerative diseases like Alzheimer's and Parkinson's, 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid is being studied for its ability to interact with dopamine and serotonin receptors. Such applications are frequently searched in academic and industrial circles, reflecting the compound's alignment with current biomedical trends.

From a synthetic chemistry perspective, the compound's CAS No. 2418669-69-7 is often referenced in patents and journal articles detailing innovative organic synthesis routes. Its incorporation into peptidomimetics and heterocyclic scaffolds underscores its utility in creating bioactive molecules. Additionally, the rise of AI-driven drug discovery has amplified interest in such compounds, as they serve as valuable datasets for training machine learning models predicting molecular behavior.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many high-risk intermediates, 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid is not classified as hazardous, making it safer for laboratory use. This aspect resonates with the increasing focus on green chemistry and sustainable research practices. As industries strive to reduce their carbon footprint, such compounds are likely to gain further traction.

In summary, 2-(3-{[(Tert-butoxy)carbonyl](methyl)amino}-5-(piperazin-1-yl)phenyl)acetic acid (CAS No. 2418669-69-7) represents a multifaceted tool for advancing pharmaceutical innovation. Its structural complexity, combined with its applicability in drug development and biochemical research, positions it at the forefront of modern science. As the demand for personalized medicine and high-throughput screening grows, this compound is poised to remain a cornerstone of cutting-edge research.